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Compound of Interest

Compound Name: 4-Bromophenoxytriisopropylsilane
CAS No.: 193966-77-7
Cat. No.: B140189
Get Quote
. J

Executive Summary & Chemical Identity

4-Bromophenoxytriisopropylsilane (CAS: 86990-14-5) is a silyl-protected phenol derivative.
[1] It is widely employed in drug discovery to mask the acidic phenolic proton during lithium-
halogen exchange or palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), preventing
catalyst poisoning and side reactions.

o |[UPAC Name: (4-Bromophenoxy)triisopropylsilane[1]
e Molecular Formula:
¢ Molecular Weight: 329.35 g/mol
¢ Key Structural Features:
o Para-substituted Benzene Ring: Induces a characteristic AA'BB' splitting pattern.[2]

o Triisopropylsilyl (TIPS) Group: A bulky, lipophilic protecting group providing distinctive
high-field aliphatic signals.
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Synthesis & Sample Preparation Protocol

To ensure the NMR data presented below matches your sample, the compound must be
synthesized and isolated free of hydrolysis byproducts.

Optimized Synthesis Workflow
e Reagents: 4-Bromophenol (1.0 equiv), TIPS-CI (1.1 equiv), Imidazole (2.0 equiv).[1]
e Solvent: Anhydrous Dichloromethane (DCM) or DMF.
» Conditions:
, 2—4 hours.

Self-Validating Sample Prep for NMR

e Solvent Selection: Use Chloroform-d (ngcontent-ng-c1989010908=""_nghost-ng-
c3017681703="" class="inline ng-star-inserted">

). It is the industry standard for silyl ethers. Dimethyl sulfoxide-
(DMSO-
) may cause slight chemical shift variations due to hydrogen bonding with residual silanols.

e Concentration: Dissolve 10-15 mg of the oil in 0.6 mL of

o Filtration: If the solution is cloudy (indicating residual imidazole salts), filter through a small
plug of cotton or glass wool directly into the NMR tube.

4-Bromophenol » | TIPS-CI + Imidazole
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Figure 1: Synthesis pathway for generating the analytical sample.[1]
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Detailed 1H NMR Spectral Analysis

The spectrum is defined by two distinct regions: the aromatic zone (deshielded) and the
aliphatic silyl zone (shielded).

Summary of Signals(,400MHz)
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Mechanistic Interpretation
A. The Aromatic Region (6.5 — 7.5 ppm)

The benzene ring exhibits a classic AA'BB' system, often appearing as two "roofed" doublets.

e 7.32 ppm (Ortho to Bromine): These protons are deshielded. Bromine is an electron-
withdrawing group (EWG) by induction (-I effect), pulling electron density away from the
C3/C5 positions, shifting these protons downfield.

e 6.76 ppm (Ortho to Oxygen): These protons are shielded. The oxygen atom of the silyl ether
donates electron density into the ring via resonance (+R effect), increasing electron density
at the C2/C6 positions and shifting these protons upfield relative to benzene (

7.26).

o Note: The TIPS group is bulky, which can slightly inhibit the resonance overlap compared
to a methyl ether (anisole), but the shielding effect remains dominant.

B. The Aliphatic Region (1.0 — 1.3 ppm)
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The TIPS group provides a massive integration footprint (21 protons total), serving as an

excellent internal standard for purity.

e 1.25 ppm (Methine): The silicon atom is electropositive (less electronegative than carbon),
shielding the adjacent CH protons. This signal appears as a septet because each CH is
coupled to two equivalent methyl groups (

)

e 1.09 ppm (Methyl): The 18 methyl protons appear as a strong doublet due to coupling with

the single adjacent methine proton.
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Figure 2: Correlation between structural electronic environments and observed NMR signals.

Troubleshooting & Impurity Profiling
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When analyzing your spectrum, look for these common impurities to validate the success of

your reaction.

Impurity

Characteristic

Signals (ngcontent-
ng-c1989010908=""

_nghost-ng-
¢c3017681703=""
class="inline ng-
star-inserted">

)

Cause

Remediation

4-Bromophenol

Broad singlet ~5.0—
6.0 ppm (OH); Ar-H
shifted downfield
(~6.73, 7.35)

Incomplete reaction or

hydrolysis

Wash with 1M NaOH
(aq) to remove
phenol, then dry.[1]

TIPS-OH (Silanol)

Broad singlet ~2.0—
3.0 ppm (OH);

Aliphatic peaks shifted

Hydrolysis of excess
TIPS-CI

Flash chromatography
(Hexanes/EtOAC).[1]

Imidazole

Singlets at 7.6, 7.1,
7.0 ppm

Inefficient aqueous

workup

Wash organic layer
with dilute HCI or
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¢ Analogous Spectral Data (1-Bromo-4-butoxybenzene)

o Royal Society of Chemistry. Supporting Information for: MCM-41-immobilized 1,10-

phenanthroline-copper(l) complex. (See Compound 3c, Page 2).[4]
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e TIPS Protection Protocols

o Pearson, D. A, et al. "Trialkylsilanes as scavengers for the trifluoroacetic acid deblocking
of protecting groups in peptide synthesis."[5] Journal of Organic Chemistry, 1989.[3]

e General Silyl Ether NMR Data

o Wuts, P. G. M., & Greene, T. W.[1] Greene's Protective Groups in Organic Synthesis.
Wiley-Interscience.[1] (Standard reference for silyl ether stability and characterization). [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Triisopropylsilane
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://www.alfa-chemistry.com/organo-fluoro-chem/19f-coupling-constants-table.html
https://www.alfa-chemistry.com/organo-fluoro-chem/19f-coupling-constants-table.html
https://www.alfa-chemistry.com/organo-fluoro-chem/19f-coupling-constants-table.html
https://www.benchchem.com/product/b140189?utm_src=pdf-custom-synthesis#bc-rfq
https://www.alfa-chemistry.com/organo-fluoro-chem/19f-coupling-constants-table.html
https://np-mrd.org/spectra/nmr_one_d/2581184
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://www.rsc.org/suppdata/c6/ra/c6ra19825b/c6ra19825b1.pdf
https://en.wikipedia.org/wiki/Triisopropylsilane
https://www.benchchem.com/product/b140189/docs#technical-guide-1h-nmr-spectral-analysis-of-4-bromophenoxytriisopropylsilane
https://www.benchchem.com/product/b140189/docs#technical-guide-1h-nmr-spectral-analysis-of-4-bromophenoxytriisopropylsilane
https://www.benchchem.com/product/b140189/docs#technical-guide-1h-nmr-spectral-analysis-of-4-bromophenoxytriisopropylsilane
https://www.benchchem.com/product/b140189/docs#technical-guide-1h-nmr-spectral-analysis-of-4-bromophenoxytriisopropylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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